Cas no 10026-07-0 (Tellurium tetrachloride)

• Product Name: Tellurium tetrachloride
• CAS No: 10026-07-0
• MF: TeCl₄
• MW: 269.41
• MDL: MFCD00011262
• CID: 48300
• PubChem ID: 24852324
• Update Time: 2025-06-15

Tellurium tetrachloride Chemical and Physical Properties

Names and Identifiers

• Tellurium(IV) chloride
• Tellurium tetrachloride
• Telluriumchlorideoffwhitepowder
• tellurium(+4)chloride
• tellurium chloride
• (beta-4)-telluriumchloride(tecl4
• (t-4)-telluriumchlorid
• telluric chloride
• Tetrachlorotellurium
• Tellurium(Ⅳ)chloride
• Tellurium chloride(TeCl4)
• tellurium (iv) chloride
• telluricchloride
• SWLJJEFSPJCUBD-UHFFFAOYSA-N
• Tellurium Muriaticum
• Tellurium tetrachloride, 99%
• EINECS 233-055-6
• UNII-DNY2R5498H
• DTXSID1064904
• AKOS024256092
• Tellurium chloride (TeCl4)
• MFCD00011262
• TELLURIUM TETRACHLORIDE [MI]
• TeCl4
• Tellurium chloride (TeCl4), (T-4)-
• Q2256493
• Tellurium chloride, (T-4)-
• 10026-07-0
• DNY2R5498H

• MDL： MFCD00011262
• Inchi： 1S/Cl4Te/c1-5(2,3)4
• InChI Key： SWLJJEFSPJCUBD-UHFFFAOYSA-N
• SMILES： Cl[Te](#Cl)(Cl)Cl

Computed Properties

• Exact Mass: 269.78200
• Monoisotopic Mass: 269.781634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystals, easily hygroscopic.
• Density: 3.26 g/mL at 25 °C(lit.)
• Melting Point: 224 °C (lit.)
• Boiling Point: 380 °C(lit.)
• Flash Point: 380°C
• Solubility: Decomposes in water forming TeO{2} and HClSoluble in acetonitrile, dimethyl sulfoxide and dimethylformamide. Slightly soluble in ether and benzene. Insoluble in cyclohexane, hexanes, methylene chloride and chloroform.
• Water Partition Coefficient: May decompose OSE
• PSA: 0.00000
• LogP: 2.37720
• Solubility: Soluble in absolute ethanol and toluene.
• Merck: 14,9126
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Tellurium tetrachloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305;P351;P338;P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：WY2635000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tellurium tetrachloride

Comprehensive Guide to Tellurium Tetrachloride (CAS No. 10026-07-0): Properties, Applications, and Innovations

Tellurium tetrachloride (CAS No. 10026-07-0), often abbreviated as TeCl₄, is a pivotal inorganic compound in modern chemistry and material science. This yellow crystalline solid is renowned for its unique chemical properties, including high reactivity and versatility in synthesis. Researchers and industries frequently search for terms like "Tellurium tetrachloride uses", "TeCl₄ solubility", or "CAS 10026-07-0 safety data", reflecting its growing relevance in advanced applications. Below, we delve into its characteristics, current applications, and emerging trends.

The molecular structure of Tellurium tetrachloride consists of a central tellurium atom bonded to four chlorine atoms, forming a distorted tetrahedral geometry. This configuration contributes to its role as a Lewis acid, making it valuable in organic synthesis and catalysis. Recent studies highlight its utility in creating tellurium-based nanomaterials, a hotspot in nanotechnology research. Searches for "TeCl₄ in semiconductor fabrication" or "tellurium compounds for optoelectronics" underscore its importance in next-gen electronics.

One of the most discussed applications of Tellurium tetrachloride is its use in synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials are pivotal for gas storage, catalysis, and even carbon capture—topics trending in sustainability forums. Additionally, its role in producing high-purity tellurium for solar panels aligns with the global push for renewable energy, answering queries like "how is TeCl₄ used in photovoltaics?".

Handling Tellurium tetrachloride requires adherence to standardized protocols, as emphasized by searches for "CAS 10026-07-0 handling guidelines". While non-flammable, its hygroscopic nature demands anhydrous conditions during storage. Innovations in green chemistry are also exploring safer alternatives to traditional TeCl₄-based processes, addressing environmental concerns without compromising efficiency.

In academia, TeCl₄ is a staple for teaching advanced inorganic chemistry concepts. Its redox behavior and halogenation reactions are frequently cited in educational content, responding to queries like "Tellurium tetrachloride reaction mechanisms". Furthermore, its integration into AI-driven material discovery platforms highlights its role in accelerating research, a trend dominating scientific discourse.

Looking ahead, the demand for Tellurium tetrachloride is projected to rise, driven by its irreplaceable role in cutting-edge technologies. From quantum dot synthesis to thermoelectric materials, its applications are expanding rapidly. This compound exemplifies how classical chemistry continues to fuel modern innovation, bridging gaps between lab research and industrial scalability.